Cas no 900308-51-2 (SEC inhibitor KL-2)

• Product Name: SEC inhibitor KL-2
• CAS No: 900308-51-2
• MF: C₁₇H₁₃ClFNO₃
• MW: 333.741427183151
• CID: 4742685
• Update Time: 2025-05-27

SEC inhibitor KL-2 Chemical and Physical Properties

Names and Identifiers

• N-(5-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-2,4-dioxobutanamide
• SEC inhibitor KL-2
• N-(5-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-2-hydroxy-4-oxo-2-butenamide (ACI)

• Inchi： 1S/C17H13ClFNO3/c1-10-2-5-12(18)8-14(10)20-17(23)16(22)9-15(21)11-3-6-13(19)7-4-11/h2-8H,9H2,1H3,(H,20,23)
• InChI Key： LCMOHFZGRVNOPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(C(CC(C1C=CC(=CC=1)F)=O)=O)=O

Computed Properties

• Exact Mass: 333.056799g/mol
• Monoisotopic Mass: 333.056799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 333.7g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 63.2

Additional information on SEC inhibitor KL-2

Comprehensive Overview of SEC inhibitor KL-2 (CAS No. 900308-51-2): Mechanism, Applications, and Research Insights

The SEC inhibitor KL-2 (CAS No. 900308-51-2) is a cutting-edge small molecule compound that has garnered significant attention in biomedical research due to its targeted modulation of the Super Elongation Complex (SEC). As a selective inhibitor, KL-2 disrupts the transcriptional elongation phase, a critical process in gene expression regulation, making it a valuable tool for studying diseases like cancer and viral infections. Researchers frequently search for "SEC inhibitor KL-2 mechanism of action" or "KL-2 vs. other transcriptional inhibitors," reflecting the growing interest in its unique properties.

One of the most compelling aspects of SEC inhibitor KL-2 is its potential in oncology. Recent studies highlight its ability to suppress the proliferation of cancer stem cells (CSCs), a hot topic in precision medicine. Keywords such as "KL-2 cancer therapy" and "SEC inhibition in tumor growth" are increasingly popular in academic searches, underscoring its therapeutic promise. Unlike conventional chemotherapeutics, KL-2 targets specific transcriptional dependencies in malignancies, reducing off-target effects—a feature highly relevant to current "targeted cancer treatment" trends.

Beyond oncology, CAS No. 900308-51-2 has shown utility in virology, particularly in inhibiting HIV-1 latency reactivation. This aligns with the surge in searches for "SEC inhibitors and viral persistence," as scientists explore novel strategies to combat chronic infections. The compound’s ability to block Tat-dependent transcription elongation positions it as a candidate for "shock-and-kill" HIV eradication approaches, a trending research area.

From a structural perspective, SEC inhibitor KL-2 features a optimized pharmacophore that enhances binding affinity to the SEC components, such as ELL2 or AFF4. Queries like "KL-2 chemical structure analysis" or "structure-activity relationship of SEC inhibitors" reflect the demand for deeper molecular insights. Its high selectivity over related complexes (e.g., P-TEFb) further distinguishes it from competitors, a point often emphasized in "comparative inhibitor efficacy" discussions.

In drug discovery, the pharmacokinetic profile of KL-2 is another focal point. Researchers frequently inquire about "KL-2 bioavailability" or "in vivo stability of SEC inhibitors," highlighting the need for data on its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties. Preliminary data suggest favorable blood-brain barrier penetration, sparking interest in neurological applications—a niche yet rapidly growing field.

The synthesis and commercial availability of CAS No. 900308-51-2 also drive search traffic, with terms like "buy SEC inhibitor KL-2" or "KL-2 supplier purity standards" being common. Suppliers often provide it as a lyophilized powder with ≥98% HPLC purity, catering to rigorous experimental demands. This accessibility fuels its adoption in high-throughput screening (HTS) campaigns, aligning with the "drug repurposing" trend.

Ethical and sustainable research practices are increasingly prioritized, and SEC inhibitor KL-2 aligns with this shift. Unlike older transcriptional inhibitors with broad cytotoxicity, KL-2’s specificity reduces unintended ecological or cellular impacts—a point highlighted in searches for "green chemistry in inhibitor design." Its role in 3D organoid models and CRISPR-based functional genomics further resonates with modern "alternative to animal testing" initiatives.

In summary, SEC inhibitor KL-2 (CAS No. 900308-51-2) represents a multifaceted tool bridging basic science and translational medicine. Its relevance to trending topics—from precision oncology to antiviral strategies—ensures sustained interest. As research evolves, queries like "KL-2 clinical trials" or "SEC inhibition biomarkers" will likely dominate, reflecting its expanding applications. For scientists navigating the complexities of transcriptional control, KL-2 offers both mechanistic clarity and therapeutic potential.